31-Norcycloartenol
Overview
Description
31-Norcycloartenol is a natural product found in Aglaia elaeagnoidea, Oryza sativa, and other organisms with data available.
Scientific Research Applications
Isolation and Structural Analysis
- 31-Norcycloartenol has been isolated from various natural sources. For instance, it was isolated from the latex of Euphorbia caducifolia and identified as a 31-norcycloartane type triterpene (Afza et al., 1989). Similarly, it has been isolated from pollen of Taraxacum den leonis (AhmedM. & Nicholas HaroldJ., 1972).
Bioactive Properties
- Studies have shown the bioactivity of compounds related to 31-norcycloartenol. For example, in a study on Musa paradisiaca fruit peel, cycloartane-type triterpenes and sterols, including 31-norcycloartenol, demonstrated antileishmanial activity (Silva et al., 2014).
Chemical Biosynthesis
- The biosynthesis of 31-norcycloartenol has been investigated in various plants, such as banana peel (Musa sapientum) and corn embryos (Zea mays). These studies help in understanding the natural synthesis and potential applications of this compound (Knapp & Nicholas, 1971); (Cattel et al., 1976).
Antineoplastic Potential
- 31-Norcycloartanones, related to 31-norcycloartenol, isolated from the Solanum genus, have shown significant antineoplastic activity against human tumor cell lines, suggesting a potential application in cancer research and therapy (Grando et al., 2008).
Pharmacokinetics and Pharmacodynamics
- Research into related compounds, such as acetylenic tricyclic bis(cyanoenone) TBE-31, offers insights into the pharmacokinetics and pharmacodynamics of these molecules, which is essential for potential therapeutic applications (Kostov et al., 2015).
properties
Molecular Formula |
C29H48O |
|---|---|
Molecular Weight |
412.7 g/mol |
IUPAC Name |
(1S,3R,6S,7S,8S,11S,12S,15R,16R)-7,12,16-trimethyl-15-[(2R)-6-methylhept-5-en-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol |
InChI |
InChI=1S/C29H48O/c1-19(2)8-7-9-20(3)22-12-14-27(6)25-11-10-23-21(4)24(30)13-15-28(23)18-29(25,28)17-16-26(22,27)5/h8,20-25,30H,7,9-18H2,1-6H3/t20-,21+,22-,23+,24+,25+,26-,27+,28-,29+/m1/s1 |
InChI Key |
XZEUYTKSAYNYPK-WXPWFURYSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]2CC[C@H]3[C@@]4(CC[C@@H]([C@]4(CC[C@@]35[C@@]2(C5)CC[C@@H]1O)C)[C@H](C)CCC=C(C)C)C |
Canonical SMILES |
CC1C2CCC3C4(CCC(C4(CCC35C2(C5)CCC1O)C)C(C)CCC=C(C)C)C |
synonyms |
29-norcycloartenol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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